Cas no 867163-21-1 (Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 7-cyclobutyl-)

• Product Name: Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 7-cyclobutyl-
• CAS No: 867163-21-1
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1863463
• PubChem ID: 135993272
• Update Time: 2025-04-21

Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 7-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 7-cyclobutyl-
• 7-Cyclobutylimidazo[5,1-f][1,2,4]triazin-4(3H)-one
• SCHEMBL398419
• 7-Cyclobutyl-imidazo[5,1-f][1,2,4]triazin-4(1h)-one
• 7-Cyclobutyl-3H-imidazo[5,1-f] [1,2,4]triazin-4-one
• DB-197488
• 867163-21-1
• FAHSLWDARDDDLJ-UHFFFAOYSA-N
• 7-cyclobutyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one

• Inchi： 1S/C9H10N4O/c14-9-7-4-10-8(6-2-1-3-6)13(7)12-5-11-9/h4-6H,1-3H2,(H,11,12,14)
• InChI Key： FAHSLWDARDDDLJ-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(C3CCC3)N2N=CN1

Computed Properties

• Exact Mass: 190.08546096Da
• Monoisotopic Mass: 190.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.3Ų